Cas no 136410-27-0 (2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]-)
![2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]- structure](https://www.kuujia.com/scimg/cas/136410-27-0x500.png)
136410-27-0 structure
Product name:2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]-
2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]-
- 5-ethoxy-1-[(4-methoxyphenyl)methyl]pyrrolidin-2-one
- 136410-27-0
- (+-)-5-Ethoxy-1-((4-methoxyphenyl)methyl)-2-pyrrolidinone
- 2-Pyrrolidinone, 5-ethoxy-1-((4-methoxyphenyl)methyl)-, (+-)-
- 1-(4-methoxybenzyl)-2-oxo-5-ethoxy-pyrrolidine
- DTXSID90929413
- MFBSNWYKMJYOMX-UHFFFAOYSA-N
- BRN 4750778
- SCHEMBL9820779
-
- Inchi: InChI=1S/C14H19NO3/c1-3-18-14-9-8-13(16)15(14)10-11-4-6-12(17-2)7-5-11/h4-7,14H,3,8-10H2,1-2H3
- InChI Key: MFBSNWYKMJYOMX-UHFFFAOYSA-N
- SMILES: C(OC1N(CC2C=CC(OC)=CC=2)C(=O)CC1)C
Computed Properties
- Exact Mass: 249.13657
- Monoisotopic Mass: 249.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8Ų
- XLogP3: 1.6
Experimental Properties
- PSA: 38.77
2-Pyrrolidinone,5-ethoxy-1-[(4-methoxyphenyl)methyl]- Related Literature
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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5. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
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